N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide

• IUPAC Name: N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-N'-[3-(2-oxopiperidin-1-yl)phenyl]oxamide
• InChI: InChI=1S/C21H25N3O4S/c1-21(28,12-15-8-10-29-13-15)14-22-19(26)20(27)23-16-5-4-6-17(11-16)24-9-3-2-7-18(24)25/h4-6,8,10-11,13,28H,2-3,7,9,12,14H2,1H3,(H,22,26)(H,23,27)
• InChI Key: QBIKNGGFBRNYIE-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=C1)(CNC(=O)C(=O)NC2=CC(=CC=C2)N3CCCCC3=O)O
• Molecular Formula: C21H25N3O4S
• Molecular Weight: 415.5 g/mol

Description

N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide is a useful research compound. Its molecular formula is C21H25N3O4S and its molecular weight is 415.51. The purity is usually 95%.
BenchChem offers high-quality N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry

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Industrial Chemistry

. This suggests that the compound could potentially be used in industrial applications to prevent corrosion.

Material Science

. This indicates that the compound could be used in the development of new materials for electronic devices.

Organic Field-Effect Transistors (OFETs)

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Organic Light-Emitting Diodes (OLEDs)

. This suggests that the compound could be used in the development of new OLED technologies.

Pharmacological Properties

. This indicates that the compound could potentially be used in the development of new drugs for these conditions.

Mechanism of Action

Thiophene derivatives

are essential heterocyclic compounds and show a variety of properties and applications . They have been found to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Indole derivatives

possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .